Cas no 77954-09-7 (2-(4-Methylcyclohexyl)propane-1,3-diol)

• Product Name: 2-(4-Methylcyclohexyl)propane-1,3-diol
• CAS No: 77954-09-7
• Molecular Formula: C₁₀H₂₀O₂
• Molecular Weight: 172.264603614807
• CID: 5767461
• PubChem ID: 20693720

2-(4-Methylcyclohexyl)propane-1,3-diol Properties

Names and Identifiers

• SCHEMBL12715516
• 2-(4-methyl-cyclohexyl)-propane-1,3-diol
• EN300-1459173
• 2-(4-methylcyclohexyl)-1,3-propanediol
• 77954-09-7
• 2-(4-methylcyclohexyl)propane-1,3-diol
• 1,3-Propanediol, 2-(4-methylcyclohexyl)-

• InChIKey： RERGOVHIWYTLHG-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-8-2-4-9(5-3-8)10(6-11)7-12/h8-12H,2-7H2,1H3
• SMILES： OCC(CO)C1CCC(C)CC1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.146329876g/mol
• Heavy Atom Count: 12
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 83-86 °C(Press: 1.5 Torr)
• Melting Point: 88-89 °C
• pka: 14.46±0.10(Predicted)
• Density: 0.992±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids